Cas no 1206102-08-0 (methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate)

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate structure
1206102-08-0 structure
Product Name:methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
CAS No:1206102-08-0
MF:C16H17NO6
MW:319.309284925461
MDL:MFCD28405600
CID:2084484
PubChem ID:46239164
Update Time:2025-04-21

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
    • 2-​Pyridinecarboxylic acid, 1-​(2,​2-​dihydroxyethyl)​-​1,​4-​dihydro-​4-​oxo-​3-​(phenylmethoxy)​-​, methyl ester
    • methyl 3-(benzyloxy)-1,4-dihydro-1-(2,2-dihydroxyethyl)-4-oxopyridine-2-carboxylate
    • CS-0454010
    • methyl 1-(2,2-dihydroxyethyl)-4-oxo-3-phenylmethoxypyridine-2-carboxylate
    • Dolutegravir Intermediate
    • methyl3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
    • 1206102-08-0
    • AC-28375
    • SCHEMBL1842254
    • DA-32833
    • F11968
    • MFCD28405600
    • BCP31655
    • MDL: MFCD28405600
    • Inchi: 1S/C16H17NO6/c1-22-16(21)14-15(23-10-11-5-3-2-4-6-11)12(18)7-8-17(14)9-13(19)20/h2-8,13,19-20H,9-10H2,1H3
    • InChI Key: BQVRPJBLLRHDAM-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C=CN(C=1C(=O)OC)CC(O)O)=O

Computed Properties

  • Exact Mass: 319.10558726Da
  • Monoisotopic Mass: 319.10558726Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1 g/l) (25 º C),

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate Security Information

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate Pricemore >>

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